Cas no 1261481-63-3 (4'-Iodo-2'-methylpropiophenone)

• Product Name: 4'-Iodo-2'-methylpropiophenone
• CAS No: 1261481-63-3
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 4964494
• Update Time: 2025-06-11

4'-Iodo-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Iodo-2'-methylpropiophenone

• Inchi： 1S/C10H11IO/c1-3-10(12)9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： YRHSGMNJYMWZHI-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(CC)=O)=C(C)C=1

Computed Properties

• Exact Mass: 273.98546 g/mol
• Monoisotopic Mass: 273.98546 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 274.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Iodo-2'-methylpropiophenone

4'-Iodo-2'-Methylpropiophenone (CAS No. 1261481-63-3): An Overview of Its Synthesis, Applications, and Recent Research

4'-Iodo-2'-methylpropiophenone (CAS No. 1261481-63-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel pharmaceuticals and materials. In this article, we will delve into the synthesis, properties, and recent research advancements related to 4'-Iodo-2'-methylpropiophenone.

The synthesis of 4'-Iodo-2'-methylpropiophenone typically involves a multi-step process that begins with the iodination of 2-methylpropiophenone. The iodination reaction can be carried out using various iodinating agents such as iodine monochloride (ICl) or N-iodosuccinimide (NIS). The choice of reagent and reaction conditions plays a crucial role in achieving high yields and purity. Recent studies have explored the use of green chemistry principles to develop more environmentally friendly methods for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel approach using microwave-assisted synthesis, which significantly reduced reaction times and improved yields.

4'-Iodo-2'-methylpropiophenone is a valuable intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an iodo substituent and a methylpropionyl group, makes it an attractive starting material for the preparation of complex organic molecules. One notable application is in the synthesis of anticancer agents. A recent study published in Cancer Research demonstrated that derivatives of 4'-Iodo-2'-methylpropiophenone exhibit potent antiproliferative activity against several cancer cell lines. The researchers found that these derivatives selectively target cancer cells while sparing normal cells, making them promising candidates for further development.

In addition to its potential in pharmaceuticals, 4'-Iodo-2'-methylpropiophenone has also found applications in materials science. The presence of the iodo group allows for facile functionalization through various chemical reactions, such as Suzuki coupling and Sonogashira coupling. These reactions are widely used in the synthesis of conjugated polymers and other advanced materials with tunable properties. A study published in Advanced Materials in 2020 reported the use of 4'-Iodo-2'-methylpropiophenone as a building block for the preparation of semiconducting polymers with enhanced photovoltaic performance.

The physical and chemical properties of 4'-Iodo-2'-methylpropiophenone have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and behavior of the compound under different conditions. For example, NMR spectroscopy has been used to confirm the regioselectivity of the iodination reaction, while X-ray crystallography has provided structural information at the atomic level.

Safety considerations are an essential aspect when handling any chemical compound. While 4'-Iodo-2'-methylpropiophenone is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound away from incompatible substances.

In conclusion, 4'-Iodo-2'-methylpropiophenone (CAS No. 1261481-63-3) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and versatile reactivity make it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further highlighting its importance in modern chemistry.